Cas no 1115933-70-4 (N-(4-cyanophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-(4-cyanophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1115933-70-4
• MF: C₂₀H₁₇N₃O₃S₂
• MW: 411.49728178978
• CID: 5434124
• Update Time: 2025-05-24

N-(4-cyanophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyanophenyl)-3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(4-cyanophenyl)-3-[methyl[(4-methylphenyl)sulfonyl]amino]-
• N-(4-cyanophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C20H17N3O3S2/c1-14-3-9-17(10-4-14)28(25,26)23(2)18-11-12-27-19(18)20(24)22-16-7-5-15(13-21)6-8-16/h3-12H,1-2H3,(H,22,24)
• InChI Key： UQJUEYFTPFYCRA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C#N)C=C2)=O)SC=CC=1N(C)S(C1=CC=C(C)C=C1)(=O)=O

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 10.73±0.70(Predicted)

Additional information on N-(4-cyanophenyl)-3-(N-methyl4-methylbenzenesulfonamido)thiophene-2-carboxamide

N-(4-Cyanophenyl)-3-(N-Methyl-4-Methylbenzenesulfonamido)Thiophene-2-Carboxamide: A Comprehensive Overview

N-(4-Cyanophenyl)-3-(N-Methyl-4-Methylbenzenesulfonamido)Thiophene-2-Carboxamide, also known by its CAS Registry Number 1115933-70-4, is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug design and advanced materials. The molecule's structure features a thiophene ring, a cyano group, and a sulfonamide moiety, which collectively contribute to its distinctive chemical properties.

The thiophene ring in this compound plays a crucial role in its electronic properties. Thiophenes are known for their aromaticity and ability to participate in π-π interactions, making them valuable in various chemical systems. The presence of the cyano group at the para position of the phenyl ring further enhances the compound's electronic characteristics, potentially influencing its reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of aromatic systems, which is critical for applications in organic electronics and optoelectronics.

The sulfonamide group attached to the thiophene ring introduces additional functionality to this compound. Sulfonamides are known for their versatility in chemical synthesis and their ability to act as leaving groups or directing agents in various reactions. In this compound, the sulfonamide group is further substituted with a methyl group, which may influence its solubility and reactivity. Recent research has explored the use of sulfonamides as intermediates in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis of N-(4-Cyanophenyl)-3-(N-Methyl-4-Methylbenzenesulfonamido)Thiophene-2-Carboxamide involves a series of carefully designed reactions that highlight the importance of stepwise functionalization. The process typically begins with the preparation of intermediates that incorporate key functional groups, followed by coupling reactions to assemble the final product. This approach ensures high yields and purity, which are essential for both academic research and industrial applications.

In terms of applications, this compound has shown promise in several areas. Its unique combination of functional groups makes it an attractive candidate for use as a building block in medicinal chemistry. For instance, the thiophene ring can serve as a scaffold for attaching bioactive moieties, while the cyano group can act as a hydrogen bond acceptor or participate in other non-covalent interactions with biological targets. Recent studies have demonstrated that such compounds can exhibit potent inhibitory activity against various enzymes, making them potential leads for drug development.

Moreover, this compound's electronic properties make it suitable for applications in organic electronics. The thiophene ring's conjugation with other aromatic systems can enhance charge transport properties, which is desirable for materials used in field-effect transistors (FETs) or organic light-emitting diodes (OLEDs). Researchers have explored similar compounds as components in advanced electronic materials, highlighting their potential for next-generation devices.

From an environmental standpoint, understanding the fate and behavior of this compound is crucial for ensuring its safe handling and disposal. While no specific data on its environmental impact is currently available, its structure suggests that it may undergo biodegradation under certain conditions. Further research is needed to assess its potential effects on ecosystems and develop strategies for minimizing any adverse impacts.

In conclusion, N-(4-Cyanophenyl)-3-(N-Methyl-4-Methylbenzenesulfonamido)Thiophene-2-Carboxamide is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both academic knowledge and industrial innovation.